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Compound Name:

N-[1-(3-

Methoxyphenyl)ethyl]cyclopropana

mine

Cat. No.: B13262261

Get Quote

Executive Summary & Chemical Profile[1][2][3]
N-[1-(3-Methoxyphenyl)ethyl]cyclopropanamine is a high-value secondary amine

intermediate used primarily in the synthesis of Calcimimetics (calcium-sensing receptor

agonists) and CNS-active agents (NMDA antagonists, monoamine reuptake inhibitors).[1]

Structurally, it functions as a bioisostere of the widely used Cinacalcet intermediate (where the

3-methoxyphenyl replaces a naphthyl group).[1] The incorporation of the cyclopropyl moiety—

rather than a standard isopropyl or ethyl group—introduces specific conformational rigidity and

metabolic resistance, making this scaffold critical for Structure-Activity Relationship (SAR)

tuning in late-stage drug discovery.[1]
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Attribute Detail

IUPAC Name N-[1-(3-methoxyphenyl)ethyl]cyclopropanamine

Molecular Formula C₁₂H₁₇NO

Molecular Weight 191.27 g/mol

Key Functional Groups
Secondary Amine, Cyclopropyl Ring, Methoxy

Ether, Chiral Benzylic Center

Physical State
Colorless to pale yellow oil (Free Base); White

solid (HCl Salt)

pKa (Calc.) ~9.8 (Conjugate acid)

Solubility
Soluble in MeOH, DCM, EtOAc; Low solubility in

water (Free Base)

Application Context: The "Privileged Scaffold"
This molecule is not merely a passive linker; it is a pharmacophore modulator.

Lipophilicity Modulation: The cyclopropyl group lowers the LogP compared to an isopropyl

group while maintaining steric bulk, often improving blood-brain barrier (BBB) penetration

without excessive lipophilicity.

Metabolic Stability: Unlike linear alkyl chains, the cyclopropyl ring resists rapid oxidation by

CYP450 enzymes, extending the half-life of the final API.

Chiral Fidelity: The benzylic chiral center (R/S) is often the determinant of receptor binding

affinity. Securing high enantiomeric excess (ee%) at this intermediate stage is critical to

prevent costly late-stage chiral separations.[1]

Protocol A: Titanium-Mediated Reductive Amination
Objective: Synthesize the racemic intermediate from 3-Methoxyacetophenone and

Cyclopropylamine.
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Expert Insight: Direct reductive amination of acetophenones with cyclopropylamine is sterically

hindered and prone to equilibrium stalling. Standard conditions (NaBH₄ alone) often fail. We

utilize Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger to drive imine

formation before reduction [1].[1]

Reagents
3-Methoxyacetophenone (1.0 equiv)[1]

Cyclopropylamine (1.2 equiv)[1]

Titanium(IV) isopropoxide (1.25 equiv)[1]

Sodium Borohydride (NaBH₄) (1.5 equiv)[1]

Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)[1][2]

Step-by-Step Methodology
Imine Formation (Anhydrous):

Charge a flame-dried reaction vessel with 3-Methoxyacetophenone (e.g., 100 mmol) and

absolute EtOH (200 mL).

Add Cyclopropylamine (120 mmol) under N₂ atmosphere.

Critical Step: Dropwise add Ti(OiPr)₄ (125 mmol). The solution may warm slightly.

Stir at ambient temperature (20–25°C) for 6–12 hours.

Checkpoint: Monitor by TLC or GC. Disappearance of ketone indicates formation of the

titanium-amine complex.

Reduction:

Cool the reaction mixture to 0°C.

Add NaBH₄ (150 mmol) portion-wise (Caution: Hydrogen gas evolution).[1]
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Allow the mixture to warm to room temperature and stir for 3 hours.

Quench & Workup (The "Titanium Crash"):

Safety: Quench by adding 10% aqueous NH₄OH or NaOH (50 mL). A heavy white

precipitate (TiO₂) will form.

Dilute with Ethyl Acetate (EtOAc) and filter through a Celite pad to remove the titanium

salts.

Wash the filtrate with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification:

The crude oil is typically >90% pure.

Purify via vacuum distillation (high vacuum required) or flash chromatography (SiO₂;

DCM:MeOH:NH₄OH gradient).[1]

Visualization: Synthesis Workflow
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Caption: Ti(IV)-mediated reductive amination pathway ensuring complete conversion of

hindered ketones.[1]

Protocol B: Chiral Resolution (Optical Purification)
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Objective: Isolate the biologically active enantiomer (typically (R) or (S) depending on target)

from the racemate.[1]

Expert Insight: Since asymmetric synthesis with Ellman's auxiliary is expensive for bulk scale,

Classical Resolution via Diastereomeric Salt Crystallization is the industry standard for this

class of amines [2].

Reagents
Racemic N-[1-(3-Methoxyphenyl)ethyl]cyclopropanamine.[1]

Resolving Agent: (L)-(+)-Tartaric Acid or (S)-Mandelic Acid (0.5 to 1.0 equiv).[1]

Solvent System: Ethanol/Water or Isopropanol.

Step-by-Step Methodology
Salt Formation:

Dissolve the racemic amine (10 g) in hot Ethanol (50 mL).

In a separate flask, dissolve (L)-(+)-Tartaric Acid (1.0 equiv) in hot Ethanol.

Mix the solutions while hot (60–70°C).

Crystallization:

Allow the solution to cool slowly to room temperature over 4 hours.

Seeding: If no crystals form, scratch the glass or add a seed crystal of the desired salt.

Cool to 0–5°C for 2 hours to maximize yield.

Filtration & Recrystallization:

Filter the solid (Diastereomeric Salt).[3]

Validation: Take a small sample, neutralize, and check ee% via Chiral HPLC.
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If ee% < 98%, recrystallize the salt from Ethanol/Water (9:1).

Free Basing:

Suspend the purified salt in DCM.[3]

Add 1M NaOH until pH > 12.

Separate organic layer, dry, and concentrate to yield the Enantiopure Amine.[2]

Quality Control & Analytical Standards
Trustworthiness in pharmaceutical intermediates relies on rigorous QC.

HPLC Method (Chiral Purity)[1][4][11]
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).[1]

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm and 270 nm (Methoxy absorption).

Acceptance Criteria: > 98.5% ee for downstream coupling.

NMR Interpretation (¹H NMR, 400 MHz, CDCl₃)
δ 7.2–6.7 ppm: Multiplet (4H, Aromatic ring).

δ 3.80 ppm: Singlet (3H, -OCH₃).

δ 3.75 ppm: Quartet (1H, Benzylic -CH-).

δ 1.95 ppm: Multiplet (1H, Cyclopropyl -CH-N).[1]

δ 1.35 ppm: Doublet (3H, Methyl group).

δ 0.3–0.5 ppm: Multiplets (4H, Cyclopropyl ring protons - characteristic high field signals).[1]
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Downstream Application Logic
Once isolated, this intermediate acts as the nucleophile in coupling reactions.

Coupling Workflow
Nucleophilic Aromatic Substitution (SnAr):

Reacting with fluorinated heterocycles (common in kinase inhibitors).

Conditions: DMSO/DIPEA, 100°C.

Reductive Amination (Secondary Coupling):

Reacting with aldehydes to form tertiary amines.

Note: The cyclopropyl amine is sterically bulky; reaction times will be longer than with

simple ethylamines.

Visualization: Application Decision Tree
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Caption: Decision matrix for downstream chemical functionalization.

Safety & Handling Protocols
Mechanism-Based Toxicity Warning
Cyclopropylamines are potential Suicide Substrates.[1]

Mechanism:[1][4][5][6][2] CYP450 enzymes can oxidize the cyclopropyl ring to a radical

intermediate, which may covalently bind to the enzyme active site, causing irreversible

inhibition [3].

Handling: While the intermediate itself is stable, researchers must treat it as a potential

metabolic inhibitor during biological assays.

Standard PPE
Skin: Nitrile gloves (double gloving recommended during neat liquid handling).

Inhalation: Handle only in a fume hood. Amine vapors are respiratory irritants.

Storage: Store under Argon at 2–8°C. The free base absorbs CO₂ from air (carbamate

formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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